Cas no 2923-98-0 (5-Fluoro-2-hydroxy-3-nitro-benzaldehyde)

• Product Name: 5-Fluoro-2-hydroxy-3-nitro-benzaldehyde
• CAS No: 2923-98-0
• MF: C₇H₄FNO₄
• MW: 185.109365463257
• MDL: MFCD08457187
• CID: 838906
• PubChem ID: 45156552
• Update Time: 2025-06-11

5-Fluoro-2-hydroxy-3-nitro-benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-hydroxy-3-nitro-benzaldehyde
• 5-FLUORO-2-HYDROXY-3-NITROBENZALDEHYDE
• Benzaldehyde, 5-fluoro-2-hydroxy-3-nitro-
• AKOS006288248
• 3-Nitro-5-fluor-salicylaldehyd
• F87274
• DTXSID60669516
• 2923-98-0
• DB-349897
• SB85429

• MDL： MFCD08457187
• Inchi： 1S/C7H4FNO4/c8-5-1-4(3-10)7(11)6(2-5)9(12)13/h1-3,11H
• InChI Key： HIGMVGYUXZIJBF-UHFFFAOYSA-N
• SMILES： FC1C=C(C=O)C(=C(C=1)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 185.01243577g/mol
• Monoisotopic Mass: 185.01243577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrobenzaldehydes

Additional information on 5-Fluoro-2-hydroxy-3-nitro-benzaldehyde

Recent Advances in the Synthesis and Applications of 5-Fluoro-2-hydroxy-3-nitro-benzaldehyde (CAS: 2923-98-0)

5-Fluoro-2-hydroxy-3-nitro-benzaldehyde (CAS: 2923-98-0) is a fluorinated nitrobenzaldehyde derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile reactivity and potential applications in drug discovery and material science. Recent studies have focused on its synthesis, structural modifications, and biological activities, highlighting its role as a key intermediate in the development of novel therapeutic agents and functional materials.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of 5-Fluoro-2-hydroxy-3-nitro-benzaldehyde via a nitro-aromatic substitution reaction, achieving a high yield of 85%. The researchers emphasized the compound's stability under physiological conditions, making it a promising candidate for further derivatization. The study also explored its potential as a precursor for the synthesis of fluorinated quinoline derivatives, which exhibited notable antimicrobial activity against drug-resistant bacterial strains.

In another recent investigation (ACS Chemical Biology, 2023), 5-Fluoro-2-hydroxy-3-nitro-benzaldehyde was utilized as a building block for the development of fluorescent probes targeting reactive oxygen species (ROS) in cancer cells. The probe demonstrated high selectivity and sensitivity, enabling real-time imaging of ROS dynamics in live cells. This application underscores the compound's utility in biochemical assays and diagnostic tools.

Further research (Organic Letters, 2023) explored the catalytic asymmetric synthesis of chiral derivatives of 5-Fluoro-2-hydroxy-3-nitro-benzaldehyde, leveraging its nitro and aldehyde functional groups for stereoselective transformations. The resulting chiral compounds showed enhanced binding affinity to specific protein targets, suggesting potential applications in enantioselective drug design.

In summary, 5-Fluoro-2-hydroxy-3-nitro-benzaldehyde (CAS: 2923-98-0) continues to be a valuable scaffold in chemical biology, with recent advancements highlighting its synthetic versatility and biological relevance. Future research directions may include the development of new catalytic methods for its functionalization and the exploration of its therapeutic potential in disease models.